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Compound of Interest

Compound Name: (Methylthio)acetonitrile

Cat. No.: B147334 Get Quote

Essential safety protocols and logistical plans for the secure handling and disposal of

(Methylthio)acetonitrile in a laboratory setting.

(Methylthio)acetonitrile, a versatile reagent in pharmaceutical development and chemical

synthesis, requires stringent safety measures to mitigate potential hazards. This guide provides

immediate, actionable information for researchers, scientists, and drug development

professionals, ensuring operational safety and regulatory compliance. Adherence to these

protocols is paramount for protecting personnel and the integrity of your research.

Chemical Safety Profile
(Methylthio)acetonitrile is a combustible liquid that is harmful if swallowed, in contact with

skin, or inhaled.[1][2] It can cause severe skin burns and eye damage.[1] The substance is also

characterized by a strong, unpleasant odor (stench).[3]
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Physical and Chemical Properties

CAS Number 35120-10-6[3][4]

Molecular Formula C3H5NS[4]

Molecular Weight 87.14 g/mol [4]

Appearance
Colorless to light yellow or light orange clear

liquid[1]

Boiling Point 61-63 °C at 15 mm Hg[4]

Density 1.039 g/mL at 25 °C[4]

Flash Point 68°C

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

(Methylthio)acetonitrile. The following table outlines the required PPE for various laboratory

operations.
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Body Part Required PPE
Specifications and Best

Practices

Hands Chemical-resistant gloves

Nitrile, butyl rubber, neoprene,

or Viton™ gloves are

recommended.[5] Glove

thickness should be chosen

based on the specific task,

considering both dexterity and

breakthrough times.[6] Always

inspect gloves for integrity

before use and dispose of

them properly after handling

the chemical.[7]

Eyes/Face
Chemical splash goggles and

face shield

Goggles must provide a tight

seal around the eyes to protect

against splashes and vapors.

[5] A face shield should be

worn in conjunction with

goggles, especially when

handling larger quantities or

when there is a significant risk

of splashing.[5][8]

Body
Flame-retardant lab coat or

apron

A flame-retardant and

antistatic lab coat is essential.

[9][10] For tasks with a higher

risk of splashing, a PVC apron

should be worn over the lab

coat.[6]

Respiratory Fume hood or respirator All handling of

(Methylthio)acetonitrile must

be conducted in a well-

ventilated area, preferably

within a chemical fume hood.

[6] If a fume hood is not

available or if aerosol
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generation is likely, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.[9][11]

Feet Closed-toe shoes

Closed-toe shoes are

mandatory in any laboratory

setting where hazardous

chemicals are handled.

Operational Workflow for Handling
(Methylthio)acetonitrile
The following diagram outlines the standard operating procedure for the safe handling of

(Methylthio)acetonitrile from receipt to disposal. Adherence to this workflow is critical for

minimizing risk.
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Operational Workflow for (Methylthio)acetonitrile

Preparation

Handling

Post-Handling

1. Don Required PPE

2. Prepare Fume Hood

3. Assemble Equipment

4. Receive & Inspect Container

5. Dispense Chemical

6. Conduct Experiment

7. Decontaminate Work Area

8. Dispose of Waste

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1: Step-by-step workflow for handling (Methylthio)acetonitrile.
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Experimental Protocols
Safe Handling and Dispensing

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[6] The work area, preferably a chemical fume hood, should be clean and free of

incompatible materials such as strong oxidizing agents, strong bases, and strong reducing

agents.[3]

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Dispensing: Ground and bond the container and receiving equipment to prevent static

discharge.[6][9] Use non-sparking tools for all operations.[6][12] Dispense the required

amount of (Methylthio)acetonitrile slowly and carefully to avoid splashing.

After Use: Tightly close the container after each use and store it in a cool, dry, and well-

ventilated area away from heat and ignition sources.[3][12]

Spill Response
Evacuation: In the event of a spill, immediately evacuate the area and alert others.

Ventilation: Increase ventilation to the area.

Containment: For small spills, contain the liquid with an inert absorbent material such as

sand, vermiculite, or a spill pad.[3][6]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a labeled,

sealed container for hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly with soap and water.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[3] If

breathing is difficult, provide respiratory support

and seek immediate medical attention.[11]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected skin area with plenty of

soap and water for at least 15 minutes.[3] Seek

immediate medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, including under the

eyelids.[3] Remove contact lenses if present

and easy to do so. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1][3] Rinse the mouth

with water.[1][3] Seek immediate medical

attention.

Disposal Plan
All waste containing (Methylthio)acetonitrile must be treated as hazardous waste.

Waste Collection: Collect all (Methylthio)acetonitrile waste, including contaminated

absorbent materials and disposable PPE, in a designated, properly labeled, and sealed

container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "(Methylthio)acetonitrile".

Storage: Store the hazardous waste container in a designated, secure area away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through an approved chemical

waste disposal service in accordance with all local, state, and federal regulations.[3][9] Do

not dispose of (Methylthio)acetonitrile down the drain.[9]
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Emergency Response
The following flowchart outlines the immediate actions to be taken in case of an emergency

involving (Methylthio)acetonitrile.

Emergency Response Plan for (Methylthio)acetonitrile

Emergency Event
(Spill, Fire, Exposure)

Assess Situation
(Is it safe to intervene?)

Evacuate Area

No

Alert Nearby Personnel
and Supervisor

Yes

Call Emergency Services Provide First Aid
(If trained and safe to do so)

Contain Spill
(If trained and safe to do so)

Use Appropriate Fire Extinguisher
(If small and contained)

Secure the Area
(Prevent re-entry)

Click to download full resolution via product page

Figure 2: Decision-making flowchart for emergencies involving (Methylthio)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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